![molecular formula C16H17NO2 B1272068 3-(1,4-Dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole CAS No. 143165-32-6](/img/structure/B1272068.png)
3-(1,4-Dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole
Cat. No. B1272068
Key on ui cas rn:
143165-32-6
M. Wt: 255.31 g/mol
InChI Key: BOSKLOMTRITQHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06313126B1
Procedure details
Indole (4.69, 40 mmol), 1,4-cyclohexanedione monoethylene ketal (6.3 g, 40 mmol) and potassium hydroxide (13.2 g, 200 mmol) were heated to reflux in 70 ml methanol for 6 hours. The reaction was cooled and the product was isolated by filtration and washed with water to give 9.1 g (89%) of product.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.[CH2:10]1[O:20][C:13]2([CH2:18][CH2:17][C:16](=O)[CH2:15][CH2:14]2)[O:12][CH2:11]1.[OH-].[K+]>CO>[O:12]1[C:13]2([CH2:18][CH2:17][C:16]([C:3]3[C:4]4[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=4)[NH:1][CH:2]=3)=[CH:15][CH2:14]2)[O:20][CH2:10][CH2:11]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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40 mmol
|
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Type
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reactant
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|
Smiles
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N1C=CC2=CC=CC=C12
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|
Name
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|
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Quantity
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6.3 g
|
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Type
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reactant
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Smiles
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C1COC2(CCC(CC2)=O)O1
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Name
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|
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Quantity
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13.2 g
|
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Type
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reactant
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Smiles
|
[OH-].[K+]
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Step Two
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Name
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|
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Quantity
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70 mL
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Type
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solvent
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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the product was isolated by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
O1CCOC12CC=C(CC2)C2=CNC1=CC=CC=C21
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.1 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
